2-Chloro-6,7-diethylnaphthalene-1,4-dione

• CAS No.: 58138-44-6
• Molecular Formula: C14H13ClO2
• Molecular Weight: 248.70 g/mol
• IUPAC Name: 2-chloro-6,7-diethylnaphthalene-1,4-dione
• InChI: InChI=1S/C14H13ClO2/c1-3-8-5-10-11(6-9(8)4-2)14(17)12(15)7-13(10)16/h5-7H,3-4H2,1-2H3
• InChI Key: UURUSRZBFREQGF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1CC)C(=O)C(=CC2=O)Cl

Description

2-Chloro-6,7-diethylnaphthalene-1,4-dione is a useful research compound. Its molecular formula is C14H13ClO2 and its molecular weight is 248.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 6,7-diethyl-2-hydroxy-1,4-naphthoquinone (22 g; 0.096 mole) in thionyl chloride (250 ml) was refluxed for 12 hours and the solvent removed in vacuo. Repeated evaporation with dry benzene gave an orange solid which after recrystallisation from ethanol in the presence of charcoal weighed 18.04 g (76%) and had m.p. 90°-92° C. (Found; C, 67.21; H, 5.39; Cl, 14.21; C14H13ClO2 requires; C, 67.61; H, 5.27; Cl, 14.26%).